Cas no 2137473-91-5 (tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate
• CAS No: 2137473-91-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6512275
• PubChem ID: 165493769
• Update Time: 2025-10-19

tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate
• Carbamic acid,N-[(4-hydroxy-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester
• acid,N-[(4-hydroxy-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-7-8-6-9(14)4-5-12-8/h8-9,12,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： SSVLGNBTRGPDHZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC(O)CCN1

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 372.5±17.0 °C(Predicted)
• pka: 12.84±0.46(Predicted)

Additional information on tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate

Introduction to tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate (CAS No. 2137473-91-5)

Tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2137473-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-hydroxypiperidin-2-yl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. On the other hand, the 4-hydroxypiperidin-2-yl substituent introduces a polar hydroxyl functional group into the piperidine ring, which can participate in hydrogen bonding and other forms of non-covalent interactions with biological receptors. These structural elements make tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. Piperidine derivatives, including those containing hydroxyl groups, have shown potential in modulating neurotransmitter systems. The hydroxyl group in the 4-hydroxypiperidin-2-yl moiety of tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate could play a crucial role in its interaction with enzymes and receptors involved in neurochemical pathways. This has prompted researchers to explore its potential as a lead compound for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the carbamate functional group in this compound is known for its ability to act as a bioisostere for esters and amides. This property can be exploited to improve pharmacokinetic profiles, such as enhancing solubility and reducing metabolic degradation. The combination of these features makes tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets more accurately. These tools have been instrumental in designing derivatives of tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate with enhanced binding properties. For instance, virtual screening studies have identified analogs of this compound that exhibit higher affinity for specific enzymes implicated in neurological disorders. Such findings highlight the potential of this compound as a starting point for structure-based drug design.

The synthesis of tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate group typically involves condensation reactions between a hydroxycarbamic acid derivative and a suitable electrophile. The presence of the tert-butyl group necessitates careful handling to prevent unwanted side reactions due to its steric bulk. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further biological evaluation.

In preclinical studies, tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate has demonstrated promising activity in models of neurological disorders. For example, studies have shown that derivatives of this compound can modulate the activity of monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels. By inhibiting MAO, these compounds may help restore balance in neurotransmitter systems affected by conditions such as depression and Parkinson's disease. Additionally, preliminary evidence suggests that this class of compounds may have neuroprotective properties, making them valuable candidates for treating neurodegenerative disorders.

The development of new drugs is often hampered by issues related to drug metabolism and toxicity. However, the structural features of tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate offer opportunities to mitigate these challenges. The lipophilic nature of the tert-butyl group can enhance oral bioavailability, while the polar hydroxyl group can improve solubility in aqueous environments. These properties are critical for ensuring that the drug reaches its target site at effective concentrations while minimizing systemic exposure to potentially toxic metabolites.

Future research on tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate will likely focus on optimizing its pharmacological profile through structure-based drug design and molecular optimization techniques. By modifying key structural elements such as the piperidine ring or the carbamate group, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, exploring new synthetic routes could improve scalability and cost-effectiveness, making it more feasible for industrial production.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, pharmacology, and computational biology, will be essential in realizing the full potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing preclinical research and transitioning promising candidates into clinical trials. As our understanding of biological pathways continues to evolve, compounds like tert-butyl N-(4-hydroxypiperidin-2-yl)methylcarbamate may play a pivotal role in addressing unmet medical needs.